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Compound of Interest

Compound Name: Sodium 2-hydroxypentanoate

CAS No.: 84176-70-5

Cat. No.: B1637353

Get Quote

-hydroxyvalerate) CAS (Acid): 617-31-2 | CAS (Salt): 54641-19-9 (generic)

Abstract & Application Context
Sodium 2-hydroxypentanoate is the sodium salt of 2-hydroxyvaleric acid, a key organic acid

metabolite and a structural analog in the study of short-chain fatty acid metabolism. It serves as

a vital reference standard in metabolomics (specifically for organic acidemias) and as a

monomeric precursor in the synthesis of biodegradable polyhydroxyalkanoates (PHAs).

This protocol details the chemical synthesis of the racemic salt via nucleophilic substitution of

-bromo fatty acids. Unlike direct neutralization methods that leave inorganic salt contaminants,
this workflow includes a critical liquid-liquid extraction phase to isolate the free acid
intermediate, ensuring a high-purity final salt suitable for biological assays and polymerization
studies.

Safety & Hazardous Substance Control (HSE)
WARNING: This protocol involves corrosive acids and bases. All steps must be performed in a

fume hood.
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Reagent Hazard Class Handling Precaution

2-Bromopentanoic Acid Corrosive, Irritant
Causes severe skin burns.[1]

Wear butyl rubber gloves.

Sodium Hydroxide (NaOH) Corrosive
Exothermic upon dissolution.

[1] Add pellets to water slowly.

Diethyl Ether Flammable, Peroxide Former

Use spark-proof equipment.[1]

Test for peroxides before

concentration.

Sulfuric Acid (H₂SO₄) Corrosive, Oxidizer
Dehydrating agent.[1] Add acid

to water, never reverse.

Reaction Mechanism
The synthesis proceeds via an S_N2 nucleophilic substitution where the hydroxide ion

displaces the bromide at the

-position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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